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Compound of Interest

Compound Name: Hdac10-IN-1

Cat. No.: B10861278

Application Notes and Protocols: Hdac10-IN-1

Product Name: Hdac10-IN-1 Synonyms: Compound 13b

Product Information

Hdac10-IN-1 is a potent and highly selective inhibitor of Histone Deacetylase 10 (HDAC10), a
class llb HDAC.[1] Unlike other HDACSs that primarily deacetylate lysine residues on histones,
HDAC10 functions as a polyamine deacetylase (PDAC).[2][3] Its inhibition has been shown to
modulate autophagy, a critical cellular process for degrading and recycling cellular
components.[1][4] This makes Hdac10-IN-1 a valuable research tool for studying the biological
roles of HDAC10 in various pathological conditions, including cancer.[1][4]

Chemical and Physical Properties

Property Value Reference
Molecular Weight 313.39 g/mol [1]
Formula C1sH23N302 [1]
Appearance White to off-white solid [1]
Purity >95% [1]

Selectivity Profile
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Hdac10-IN-1 exhibits high selectivity for HDAC10 over other HDAC isoforms.

Target ICso0 Value Reference
HDAC10 58 + 10 nM [1]
hHDACS8 920+ 170 nM [1]
hHDAC6 2420 + 530 nM [1]

Solubility, Storage, and Solution Preparation
Solubility Data

Proper dissolution of Hdac10-IN-1 is critical for accurate and reproducible experimental results.

Solvent Concentration Comments Reference

Requires ultrasonic
agitation and warming

to 60°C for full

dissolution. Use newly

DMSO 10 mg/mL (31.91 mM) [1]

opened, anhydrous

DMSO as the

compound is sensitive

to hygroscopic DMSO.

Storage and Stability

To ensure the integrity and activity of the compound, proper storage is essential.
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Storage

Format Shelf Life Reference
Temperature

Powder -20°C 3years [1]

4°C 2 years [1]

In Solvent -80°C 6 months [1]

-20°C 1 month [1]

Recommendation: Once a stock solution is prepared, it should be aliquoted into single-use
volumes to prevent degradation from repeated freeze-thaw cycles.[1]

Protocol: Preparation of In Vitro Stock Solution (10 mM
in DMSO)

This protocol describes the preparation of a 10 mM stock solution of Hdac10-IN-1 in DMSO,
suitable for most cell-based assays.
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Protocol: In Vitro Stock Solution Preparation

Start: Weigh Hdac10-IN-1

1. Weigh 3.13 mg of
Hdac10-IN-1 powder.

2. Add 1 mL of anhydrous DMSO
to the powder.

l

3. Vortex briefly to suspend
the powder.

4. Sonicate in a water bath
and warm to 60°C.

Not Dissolved

5. Visually inspect for complete
dissolution. Repeat Step 4
if particulates remain.

ijissolved

G. Aliquot into single-use tubes)

;

[7. Store at -80°C for up to 6 months}

End: 10 mM Stock Solution
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Protocol: Cellular Autophagy Assay

Start: Seed Cells

1. Seed cells (e.g., AML or
neuroblastoma cells) in a multi-well
plate and allow them to adhere.

2. Treat cells with varying
concentrations of Hdac10-IN-1
and a vehicle control (DMSO).

3. Incubate for a specified time
(e.g., 24-48 hours).

4. Stain cells with a fluorescent dye
that accumulates in autolysosomes
(e.g., Cyto-ID®).

5. Harvest cells by trypsinization
and wash with PBS.

:

6. Analyze cells by flow cytometry,
measuring the fluorescence intensity
in the appropriate channel.

End: Quantify Autolysosome Accumulation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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